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Compound of Interest

Compound Name: Bodipy 576/589

Cat. No.: B13491942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BODIPY 576/589 is a lipophilic fluorescent dye belonging to the boron-dipyrromethene class,

known for its bright and stable fluorescence in the orange-red spectrum. Its hydrophobic nature

makes it an excellent probe for staining neutral lipids and cellular membranes. In biological

research, BODIPY 576/589 is widely utilized for the visualization and quantification of lipid

droplets, which are dynamic organelles involved in lipid storage and metabolism. Dysregulation

of lipid droplets is implicated in various diseases, including metabolic disorders, cardiovascular

diseases, and cancer, making BODIPY 576/589 a valuable tool in drug development and

disease modeling. These application notes provide detailed protocols for the use of BODIPY
576/589 in staining fixed cells and tissues.

Spectral Properties
BODIPY 576/589 has a maximal excitation wavelength at approximately 576 nm and a

maximal emission wavelength at around 589 nm. Its relatively narrow emission spectrum

makes it suitable for multiplexing with other fluorophores in multi-color imaging experiments.

Principle of Staining
The staining mechanism of BODIPY 576/589 relies on its high affinity for nonpolar

environments. When introduced to a biological sample, the dye partitions into and accumulates
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in lipid-rich structures such as lipid droplets and cellular membranes. This results in a bright,

localized fluorescent signal that can be visualized using fluorescence microscopy.

Applications
Fluorescence Imaging: Ideal for high-resolution imaging of lipid droplets and other lipophilic

structures in both fixed cells and tissues.[1]

Flow Cytometry: Can be used for the quantitative analysis of cellular lipid content.

Lipid Metabolism Studies: Enables the investigation of lipid accumulation and mobilization in

response to various stimuli or drug treatments.

Disease Pathology: Useful for studying lipid accumulation in pathological conditions.

Quantitative Data Summary
The following table provides recommended starting concentrations and incubation times for

BODIPY 576/589 staining in different sample types. Optimization may be required depending

on the specific cell or tissue type and experimental conditions.

Sample Type Fixation
BODIPY
576/589
Concentration

Incubation
Time

Temperature

Cultured Cells

4%

Paraformaldehyd

e

0.5 - 5 µM 15 - 60 minutes

Room

Temperature or

37°C

Frozen Tissue

Sections

4%

Paraformaldehyd

e

1 - 10 µM 30 - 60 minutes
Room

Temperature

Paraffin-

Embedded

Tissue Sections

4%

Paraformaldehyd

e

1 - 10 µM 30 - 60 minutes
Room

Temperature

Experimental Workflow
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Sample Preparation

Fixation

Permeabilization (Optional for Tissues)

Staining

Washing

Mounting & Imaging

Cultured Cells

Fix with 4% Paraformaldehyde

Frozen Tissue Sections Paraffin-Embedded Sections

Wash with PBS

Wash 2-3x with PBS

Permeabilize with Triton X-100

Incubate with BODIPY 576/589

Wash with PBS

Wash 2-3x with PBS

For Tissues

For Cells

Mount with Antifade Reagent

Image with Fluorescence Microscope

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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